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1-Benzyl-4-methoxy-indole-3-

carbaldehyde

Cat. No.: B13911627

Get Quote

Executive Summary
The methoxy group (

) serves as a pivotal electronic modulator in indole chemistry, acting primarily as a strong
resonance donor (

) and a weak inductive withdrawer (

).[1] For researchers in drug discovery, understanding the specific positional influence of the
methoxy group is critical. Unlike simple benzene systems, the indole scaffold possesses an
inherent electron-rich pyrrole ring; the addition of a methoxy group does not merely "activate"
the ring but fundamentally alters the regioselectivity landscape, stabilizing specific Wheland
intermediates and directing lithiation via coordination.

This guide analyzes the mechanistic divergence caused by methoxy substitution at the 4, 5, 6,

and 7-positions, with a specific focus on the "anomalous" reactivity of 5-methoxyindole and the

metabolic implications for medicinal chemistry.

Part 1: Electronic Theory & Regioselectivity
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The Electronic "Push-Pull"
The reactivity of methoxyindoles is governed by the competition between the nitrogen lone pair

and the oxygen lone pair of the methoxy group.

Indole Nitrogen: Donates density into the

-system, making C3 the kinetic site of electrophilic aromatic substitution (EAS).

Methoxy Group: Donates density into the benzene ring. This electron density is

communicated to the pyrrole ring via resonance, but the efficiency depends on the

substitution pattern.

Critical Insight: While C3 remains the dominant site for EAS, a methoxy group at C5

significantly enhances the nucleophilicity of C3 due to direct conjugation. Conversely, 5-

methoxyindole exhibits an "anomalous" leak of reactivity to the C2 position (approx. 16.5% in

specific acid-catalyzed cyclizations), which is not observed in unsubstituted indoles.[1] This is

due to the ability of the 5-OMe group to stabilize the transition state for C2 attack, a factor often

overlooked in standard synthesis plans.

Visualization: Resonance Transmission
The following diagram illustrates how the 5-methoxy group reinforces electron density at C3

and C4, distinct from the 6-methoxy isomer.
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Caption: Electronic density flow in 5-methoxyindole. Note the bifurcation of activation, primarily

to C3 but with significant stabilization of the C2 transition state.

Part 2: Positional Isomerism & Reactivity Matrix
The location of the methoxy group dictates the synthetic strategy. The table below summarizes

the reactivity profiles for the four benzene-ring isomers.

Isomer
Electronic
Effect on C3
(EAS)

Lithiation
(DoM)
Potential

Steric
Consideration
s

Drug
Discovery
Relevance

4-Methoxy

Deactivated

(relative to 5/6).

The OMe is peri-

to C3, causing

steric clash.

High. Directs to

C5 (if N-

blocked).[1]

High. Blocks C3

functionalization

via sterics.

Serotonin

analogs (rare).[1]

5-Methoxy

Highly Activated.

Strong +M

overlap with C3.

[1]

Moderate.

Directs to C4/C6

(minor) vs C2

(major).[1]

Low.

Melatonin,

Indomethacin

analogs.

6-Methoxy

Activated.

Increases

density at C3,

but less than 5-

OMe.[1]

High. Directs to

C7 (or C5).[1]
Low.

Mitomycin

precursors.

7-Methoxy

Neutral/Deactivat

ed. Inductive

withdrawal (-I)

affects N1 and

C2.[1]

Very High.

Directs to C6.[1]

[2][3]

High. Ortho to

Indole NH.
AhR Agonists.

The Lithiation Divergence
When functionalizing methoxyindoles via lithiation, you face a competition between:
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Alpha-Lithiation (C2): Directed by the N-protecting group (e.g., N-Boc, N-SEM).[1] This is

kinetically favored (

of C2-H is ~38).[1]

Directed Ortho Metalation (DoM): Directed by the methoxy oxygen.[1]

Expert Tip: For 5-methoxyindole, standard lithiation (n-BuLi, -78°C) on the N-protected

substrate will almost exclusively yield the C2-lithio species. To achieve DoM at C4 or C6, one

must often block C2 or use "Trans-Metal-Trapping" techniques (e.g., LiTMP/ZnCl2) to access

the thermodynamic product.[1]

Part 3: Synthetic Protocol (Self-Validating)
Case Study: Vilsmeier-Haack Formylation of 5-
Methoxyindole
This protocol demonstrates the high nucleophilicity of the 5-methoxyindole. The reaction is

robust and self-indicating via color change (formation of the iminium salt).

Objective: Synthesis of 5-methoxyindole-3-carboxaldehyde.

3.1 Reagents & Setup
Substrate: 5-Methoxyindole (1.0 eq)

Reagent: Phosphorus Oxychloride (

, 1.1 eq)[1]

Solvent/Reagent: Dimethylformamide (DMF, 5-10 vol)[1]

Quench: 2M NaOH or Saturated NaOAc.[1]

3.2 Step-by-Step Methodology
Vilsmeier Complex Formation:

Cool DMF to 0°C under
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.

Add

dropwise.[1] Checkpoint: Ensure temperature does not exceed 5°C. The solution should
turn faint yellow/colorless (formation of chloroiminium ion).[1] Stir for 30 mins.

Addition:

Dissolve 5-methoxyindole in minimal DMF.[1]

Add dropwise to the Vilsmeier complex at 0°C.[1]

Observation: The reaction will turn bright yellow/orange immediately (formation of the

conjugated iminium salt).[1]

Heating:

Warm to RT, then heat to 40°C for 1 hour.

Validation: TLC (50% EtOAc/Hex) should show complete consumption of starting material

(

) and a baseline spot (iminium salt).[1]

Hydrolysis (Critical Step):

Pour the reaction mixture into crushed ice/water.

Basify to pH 9-10 with 2M NaOH.[1]

Observation: The orange solution will precipitate a white/off-white solid. This is the

aldehyde.[1]

Isolation:

Filter the solid, wash with water, and dry.[1]

3.3 Reaction Workflow Diagram
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Caption: Vilsmeier-Haack workflow for 5-methoxyindole. Note the color change checkpoint at

the iminium salt stage.

Part 4: Medicinal Chemistry Implications[4][5]
Metabolic Liability: O-Demethylation
In drug design, the methoxy group is a "soft spot" for metabolism. CYP450 enzymes

(specifically CYP1A2 and CYP2D6) readily perform O-demethylation, converting the lipophilic

methoxyindole into a hydrophilic hydroxyindole (phenol).[1]

Consequence: Rapid clearance and short half-life (

).[1]

Mitigation Strategy: Replace

with

or

(bioisosteres) to block metabolism while maintaining electronic properties, though this alters
H-bond accepting capability.

Bioisosterism & Binding
The methoxy group is often critical for H-bond acceptance in the binding pocket.

Example: In Melatonin, the 5-methoxy group is essential for high-affinity binding to MT1/MT2

receptors.[1] Moving it to the 6-position (6-methoxyindole) drastically reduces affinity,

highlighting the strict steric and electronic requirements of the receptor pocket.

AhR Agonism: 4-methylindole and 7-methoxyindole have been identified as synergistic

agonists for the Aryl Hydrocarbon Receptor (AhR), suggesting that the 7-position methoxy

group interacts with a unique region of the ligand-binding domain.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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